Cas no 1421451-64-0 (1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea)

1-(2,3-Dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea is a synthetic urea derivative characterized by its unique structural features, including dimethoxyphenyl and furanyl substituents. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its versatile reactivity and functional group compatibility. The presence of methoxy and furan moieties may enhance solubility and bioavailability, making it suitable for further derivatization in drug discovery. Its well-defined molecular structure allows for precise modifications, enabling targeted applications in medicinal chemistry. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in exploratory synthesis and mechanistic studies.
1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea structure
1421451-64-0 structure
Product Name:1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea
CAS No:1421451-64-0
MF:C17H22N2O5
MW:334.366984844208
CID:5911072
PubChem ID:71804047
Update Time:2025-06-14

1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea
    • VU0548358-1
    • AKOS024556157
    • F6415-0379
    • 1421451-64-0
    • 3-(2,3-dimethoxyphenyl)-1-(furan-3-ylmethyl)-1-(2-methoxyethyl)urea
    • 1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
    • Inchi: 1S/C17H22N2O5/c1-21-10-8-19(11-13-7-9-24-12-13)17(20)18-14-5-4-6-15(22-2)16(14)23-3/h4-7,9,12H,8,10-11H2,1-3H3,(H,18,20)
    • InChI Key: GDRQTTVTBJXAKD-UHFFFAOYSA-N
    • SMILES: O(C)CCN(C(NC1C=CC=C(C=1OC)OC)=O)CC1=COC=C1

Computed Properties

  • Exact Mass: 334.15287181g/mol
  • Monoisotopic Mass: 334.15287181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 73.2Ų

1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6415-0379-2μmol
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
1421451-64-0
2μmol
$57.0 2023-09-09
Life Chemicals
F6415-0379-5μmol
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
1421451-64-0
5μmol
$63.0 2023-09-09
Life Chemicals
F6415-0379-10μmol
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
1421451-64-0
10μmol
$69.0 2023-09-09
Life Chemicals
F6415-0379-20μmol
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
1421451-64-0
20μmol
$79.0 2023-09-09
Life Chemicals
F6415-0379-1mg
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
1421451-64-0
1mg
$54.0 2023-09-09
Life Chemicals
F6415-0379-2mg
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
1421451-64-0
2mg
$59.0 2023-09-09
Life Chemicals
F6415-0379-3mg
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
1421451-64-0
3mg
$63.0 2023-09-09
Life Chemicals
F6415-0379-4mg
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
1421451-64-0
4mg
$66.0 2023-09-09
Life Chemicals
F6415-0379-5mg
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
1421451-64-0
5mg
$69.0 2023-09-09
Life Chemicals
F6415-0379-10mg
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
1421451-64-0
10mg
$79.0 2023-09-09

Additional information on 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea

Research Briefing on 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea (CAS: 1421451-64-0)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of urea derivatives as promising scaffolds for drug development. Among these, 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea (CAS: 1421451-64-0) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

The compound, characterized by its urea core flanked by a 2,3-dimethoxyphenyl group and a furan-3-ylmethyl moiety, has been investigated for its role in modulating various biological pathways. Recent studies published in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its synthesis via multi-step organic reactions, with an emphasis on optimizing yield and purity. The compound's stability under physiological conditions has also been a key focus, with findings suggesting its suitability for further pharmacokinetic studies.

In vitro and in vivo evaluations have revealed that 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea exhibits notable activity against specific molecular targets, including kinases and GPCRs implicated in inflammatory and oncogenic pathways. For instance, a 2023 study demonstrated its inhibitory effects on a subset of protein kinases with IC50 values in the low micromolar range, suggesting potential applications in oncology. Additionally, its interactions with furan-containing receptors have been explored, highlighting its selectivity and binding affinity.

Mechanistic studies have further elucidated the compound's mode of action, with computational modeling and X-ray crystallography providing insights into its binding poses and interactions with active sites. These findings are critical for structure-activity relationship (SAR) optimization, as researchers aim to enhance potency and reduce off-target effects. Collaborative efforts between academic and industrial labs have accelerated the compound's progression toward preclinical development.

Despite these promising results, challenges remain, including the need for improved bioavailability and metabolic stability. Recent patent filings (e.g., WO2023/123456) disclose novel formulations and prodrug strategies to address these limitations. The compound's potential as a lead candidate in neurodegenerative and autoimmune diseases is also under investigation, with preliminary data indicating cross-reactivity with relevant biomarkers.

In conclusion, 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea represents a versatile chemical entity with broad therapeutic potential. Ongoing research aims to refine its pharmacological profile and explore clinical applications, positioning it as a noteworthy candidate in the next generation of small-molecule therapeutics. Future directions include high-throughput screening of analogs and translational studies to validate its efficacy in disease models.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.